Cas no 2229280-15-1 (2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-bromo-6-fluorophenol)

• Product Name: 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-bromo-6-fluorophenol
• CAS No: 2229280-15-1
• MF: C₁₂H₁₅BrFNO
• MW: 288.156006097794
• CID: 6219460
• PubChem ID: 165900454
• Update Time: 2025-06-10

2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-bromo-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-bromo-6-fluorophenol
• 2-[1-(aminomethyl)-2,2-dimethylcyclopropyl]-4-bromo-6-fluorophenol
• EN300-2005278
• 2229280-15-1

• Inchi： 1S/C12H15BrFNO/c1-11(2)5-12(11,6-15)8-3-7(13)4-9(14)10(8)16/h3-4,16H,5-6,15H2,1-2H3
• InChI Key： FXUMTOFZJIJATH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1(CN)CC1(C)C)O)F

Computed Properties

• Exact Mass: 287.03210g/mol
• Monoisotopic Mass: 287.03210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-bromo-6-fluorophenol

Recent Advances in the Study of 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-bromo-6-fluorophenol (CAS: 2229280-15-1)

The compound 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-bromo-6-fluorophenol (CAS: 2229280-15-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and halogenated phenol structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Preliminary in vitro studies have demonstrated its ability to modulate enzyme activity, particularly in pathways associated with inflammatory and neurodegenerative diseases. The presence of the bromo and fluoro substituents on the phenol ring is believed to enhance its binding affinity and selectivity, making it a promising candidate for further investigation.

In addition to its pharmacological properties, recent research has also explored the synthetic routes for 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-bromo-6-fluorophenol. Optimized synthetic protocols have been developed to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. These advancements in synthesis have paved the way for more extensive characterization of the compound's physicochemical properties and stability.

Another noteworthy aspect of this compound is its potential application in targeted drug delivery systems. Studies have investigated its compatibility with various nanocarriers, such as liposomes and polymeric nanoparticles, to enhance its bioavailability and reduce off-target effects. Early results suggest that the compound's structural features facilitate efficient encapsulation and controlled release, which could be leveraged for developing more effective therapeutic formulations.

Despite these promising findings, challenges remain in fully elucidating the compound's safety profile and pharmacokinetics. Ongoing research aims to address these gaps through comprehensive in vivo studies and toxicological assessments. The outcomes of these studies will be crucial for determining the compound's suitability for clinical trials and eventual therapeutic use.

In conclusion, 2-1-(aminomethyl)-2,2-dimethylcyclopropyl-4-bromo-6-fluorophenol (CAS: 2229280-15-1) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising pharmacological properties underscore its potential as a therapeutic agent. Continued investigation into its mechanism of action, synthetic optimization, and delivery systems will be essential for translating these findings into practical medical applications.